Cas no 2172099-20-4 (methyl 2-(chlorocarbonyl)(cyclohexyl)aminoacetate)

• Product Name: methyl 2-(chlorocarbonyl)(cyclohexyl)aminoacetate
• CAS No: 2172099-20-4
• MF: C₁₀H₁₆ClNO₃
• MW: 233.691942214966
• CID: 6012058
• PubChem ID: 165605115
• Update Time: 2025-06-08

methyl 2-(chlorocarbonyl)(cyclohexyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(chlorocarbonyl)(cyclohexyl)aminoacetate
• EN300-1612415
• methyl 2-[(chlorocarbonyl)(cyclohexyl)amino]acetate
• 2172099-20-4

• Inchi： 1S/C10H16ClNO3/c1-15-9(13)7-12(10(11)14)8-5-3-2-4-6-8/h8H,2-7H2,1H3
• InChI Key： QXXFHPAFDJOOSI-UHFFFAOYSA-N
• SMILES： ClC(N(CC(=O)OC)C1CCCCC1)=O

Computed Properties

• Exact Mass: 233.0818711g/mol
• Monoisotopic Mass: 233.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Additional information on methyl 2-(chlorocarbonyl)(cyclohexyl)aminoacetate

Introduction to Methyl 2-(chlorocarbonyl)(cyclohexyl)aminoacetate (CAS No. 2172099-20-4)

Methyl 2-(chlorocarbonyl)(cyclohexyl)aminoacetate, identified by its CAS number 2172099-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, with its unique structural features, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 2-(chlorocarbonyl)(cyclohexyl)aminoacetate consists of a cyclohexyl group attached to an aminoacetate moiety, which is further functionalized with a chlorocarbonyl group. This particular arrangement of functional groups imparts distinct chemical reactivity, making it a versatile building block for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has been increasingly interested in compounds that can serve as intermediates for the synthesis of drugs targeting various diseases. Methyl 2-(chlorocarbonyl)(cyclohexyl)aminoacetate has shown potential in this regard, particularly in the context of drug discovery and development. Its ability to undergo various chemical transformations allows for the facile synthesis of more complex molecules, which can then be further modified to achieve desired pharmacological properties.

The cyclohexyl group in Methyl 2-(chlorocarbonyl)(cyclohexyl)aminoacetate contributes to its stability and solubility, making it an attractive candidate for use in synthetic chemistry. Additionally, the presence of the chlorocarbonyl group provides a site for further functionalization, enabling the introduction of additional pharmacophores or modifications that can enhance the biological activity of the resulting compounds.

chlorocarbonyl)(cyclohexyl)a>a>a>a>a>a>>a>>a>>a>>a>>a>>a>>a>>a>>a>>a>>a>>(cyclohexyl)aminoacetate have significant potential in treating a variety of conditions, including inflammation, pain, and neurodegenerative diseases. These studies have highlighted the compound's ability to modulate biological pathways associated with these conditions, making it a promising candidate for further investigation.

The synthesis of Methyl 2-(< strona)_{(cyclohexyl)aminoacetate(CAS No. 2172099-20-4)(CAS No. 2172099-20-4)}(CAS No. 2172099-20-4) involves several key steps that require precise control over reaction conditions and reagent selection. The introduction of the < strona)_{(cyclohexyl)aminoacetate(CAS No. 2172099-20-4)(CAS No. 2172099-20-4)}(CAS No. 2172099-20-4) group typically involves nucleophilic substitution reactions, while the subsequent functionalization with the < strona)_{(cyclohexyl)aminoacetate(CAS No. 2172099-20-4)(CAS No. 2172099-20-4)}(CAS No. 2172099-20-4) group often requires more specialized reagents and catalysts. These steps must be carefully optimized to ensure high yields and purity of the final product.

In addition to its pharmaceutical applications, Methyl 2-(< strona)_{(cyclohexyl)aminoacetate(CAS No. 2172099-20-4)(CAS No. 2172099-20-4)}(CAS No. 2172099-20-4) has also been explored in material science and industrial chemistry. Its unique structural features make it a useful component in the synthesis of polymers and other advanced materials. Furthermore, its reactivity allows for the development of novel catalysts and ligands that can be used in various chemical processes.

The growing interest in Methyl 2-(< strona)_{(cyclohexyl)aminoacetate(CAS No. 2172099-20-4)(CAS No. 2172099-20}